Furan-2-ylmethyl-thiophen-2-ylmethyl-amine hydrochloride
Overview
Description
Furan-2-ylmethyl-thiophen-2-ylmethyl-amine hydrochloride is a chemical compound with the molecular formula C10H15NOS·HCl and a molecular weight of 233.76 g/mol . It falls within the category of biochemicals used for proteomics research. The compound’s structure combines elements from both furan and thiophene, making it intriguing for further investigation.
Scientific Research Applications
Furan-2-ylmethyl-thiophen-2-ylmethyl-amine hydrochloride has a number of potential applications in the scientific research field. It has been studied for its potential therapeutic effects, and has been found to possess a variety of biochemical and physiological effects. This compound has also been used as a starting material for the synthesis of other compounds, such as drugs and other organic molecules. In addition, this compound has been used in the study of enzyme kinetics, as it can be used to inhibit certain enzymes.
Mechanism of Action
The exact mechanism of action of Furan-2-ylmethyl-thiophen-2-ylmethyl-amine hydrochloride is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, this compound has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant properties.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, this compound has been found to possess anti-angiogenic and anti-apoptotic effects. It has also been found to possess antithrombotic and anti-platelet aggregation effects.
Advantages and Limitations for Lab Experiments
Furan-2-ylmethyl-thiophen-2-ylmethyl-amine hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and can be synthesized from readily available starting materials. In addition, this compound is soluble in water and alcohols, making it easy to handle and store. However, this compound is not very stable and must be stored in a cool, dry place.
Future Directions
There are a number of potential future directions for Furan-2-ylmethyl-thiophen-2-ylmethyl-amine hydrochloride research. One potential direction is to further study its potential therapeutic effects, as it has been found to possess a number of biochemical and physiological effects. In addition, this compound could be studied for its potential use as a starting material for the synthesis of other compounds, such as drugs and other organic molecules. Finally, this compound could be studied for its potential use as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase.
Synthesis Methods
Furan-2-ylmethyl-thiophen-2-ylmethyl-amine hydrochloride can be synthesized by a number of different methods. One of the most common methods involves the reaction of furan-2-ylmethyl-thiophen-2-ylmethyl-amine with hydrochloric acid. This reaction produces this compound hydrochloride, which can then be isolated and purified. Other methods of synthesis include the reaction of furan-2-ylmethyl-thiophen-2-ylmethyl-amine with sodium hydroxide or the reaction of furan-2-ylmethyl-thiophen-2-ylmethyl-amine with hydrogen chloride.
properties
IUPAC Name |
1-(furan-2-yl)-N-(thiophen-2-ylmethyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS.ClH/c1-3-9(12-5-1)7-11-8-10-4-2-6-13-10;/h1-6,11H,7-8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYOIHXQDJQULLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNCC2=CC=CS2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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